Cas no 904813-39-4 (3-Methylquinoxaline-5-carboxylic Acid)

3-Methylquinoxaline-5-carboxylic Acid is a heterocyclic carboxylic acid derivative with a quinoxaline core structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its methyl and carboxylic acid functional groups enhance reactivity, enabling selective modifications for tailored applications. The quinoxaline scaffold is known for its role in bioactive molecules, making this derivative valuable for medicinal chemistry research. High purity grades ensure consistency in synthetic processes. Its stability and well-defined structure facilitate use in cross-coupling reactions, amide formations, and other transformations, supporting the synthesis of complex target molecules.
3-Methylquinoxaline-5-carboxylic Acid structure
904813-39-4 structure
Product Name:3-Methylquinoxaline-5-carboxylic Acid
CAS No:904813-39-4
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD06245384
CID:994835
Update Time:2025-05-26

3-Methylquinoxaline-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methylquinoxaline-5-carboxylic acid
    • 3-METHYL-QUINOXALINE-5-CARBOXYLIC ACID
    • GL-0108
    • AK116305
    • 5060AC
    • OR01556
    • FCH1122749
    • AX8088307
    • ST24042359
    • 3-Methylquinoxaline-5-carboxylic Acid
    • MDL: MFCD06245384
    • Inchi: 1S/C10H8N2O2/c1-6-5-11-8-4-2-3-7(10(13)14)9(8)12-6/h2-5H,1H3,(H,13,14)
    • InChI Key: KLUVEPWBUKWVHI-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2C1=NC(C)=CN=2)=O

Computed Properties

  • Exact Mass: 188.05900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 232
  • Topological Polar Surface Area: 63.1

Experimental Properties

  • PSA: 63.08000
  • LogP: 1.63640

3-Methylquinoxaline-5-carboxylic Acid Security Information

3-Methylquinoxaline-5-carboxylic Acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methylquinoxaline-5-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038253-250mg
3-Methylquinoxaline-5-carboxylic acid
904813-39-4 98%
250mg
187.92 USD 2021-06-15
Alichem
A449038253-1g
3-Methylquinoxaline-5-carboxylic acid
904813-39-4 98%
1g
426.30 USD 2021-06-15
Alichem
A449038253-5g
3-Methylquinoxaline-5-carboxylic acid
904813-39-4 98%
5g
$1070.00 2023-08-31
Chemenu
CM141858-1g
3-methylquinoxaline-5-carboxylic acid
904813-39-4 98%
1g
$407 2021-08-05
Chemenu
CM141858-5g
3-methylquinoxaline-5-carboxylic acid
904813-39-4 98%
5g
$1017 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SV457-50mg
3-Methylquinoxaline-5-carboxylic Acid
904813-39-4 98%
50mg
159.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SV457-200mg
3-Methylquinoxaline-5-carboxylic Acid
904813-39-4 98%
200mg
399.0CNY 2021-07-12
Apollo Scientific
OR01556-1g
3-Methylquinoxaline-5-carboxylic acid
904813-39-4
1g
£1150.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M66530-250mg
3-Methylquinoxaline-5-carboxylic acid
904813-39-4
250mg
¥446.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M66530-100mg
3-Methylquinoxaline-5-carboxylic acid
904813-39-4
100mg
¥296.0 2021-09-04

Additional information on 3-Methylquinoxaline-5-carboxylic Acid

Introduction to 3-Methylquinoxaline-5-carboxylic Acid (CAS No: 904813-39-4)

3-Methylquinoxaline-5-carboxylic Acid, with the chemical formula C9H7N2O2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, featuring a quinoxaline core with a methyl substituent at the 3-position and a carboxylic acid group at the 5-position, makes it a versatile scaffold for the development of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug discovery and its role as an intermediate in synthesizing more complex pharmacophores.

The CAS No: 904813-39-4 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in experimental protocols. The quinoxaline moiety is particularly noteworthy, as it is a well-documented heterocyclic system that exhibits a broad spectrum of biological activities. Quinoxalines and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The introduction of a methyl group at the 3-position and a carboxylic acid group at the 5-position further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, 3-Methylquinoxaline-5-carboxylic Acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. One of the most promising areas of research involves its use in developing small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The carboxylic acid functionality provides a handle for further derivatization, allowing chemists to attach various pharmacophores or tags for specific applications. For instance, peptidomimetics and kinase inhibitors have been synthesized using this compound as a building block, demonstrating its versatility in medicinal chemistry.

The quinoxaline core of 3-Methylquinoxaline-5-carboxylic Acid also finds utility in materials science and organic electronics. Quinoxaline derivatives are known for their ability to form stable coordination complexes with metal ions, which has implications in catalysis and sensing applications. Additionally, some derivatives exhibit fluorescence properties, making them useful in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. The methyl substituent at the 3-position can influence these properties by altering the electron distribution within the molecule, thereby tuning its photophysical characteristics.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like 3-Methylquinoxaline-5-carboxylic Acid. Molecular docking studies have identified potential binding modes of this compound with various protein targets, providing insights into its mechanism of action. These computational approaches are complemented by experimental validations, where x-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to elucidate the structure-activity relationships (SARs). Such combined efforts have led to the discovery of several lead compounds with enhanced potency and selectivity.

The pharmaceutical industry has shown particular interest in 3-Methylquinoxaline-5-carboxylic Acid due to its potential as an antiviral agent. Quinoxaline derivatives have been investigated for their ability to inhibit viral proteases and polymerases, making them candidates for treating infectious diseases caused by RNA viruses. The carboxylic acid group allows for modifications that can improve pharmacokinetic properties such as solubility and bioavailability. Furthermore, derivative compounds have shown promise in preclinical trials for their ability to modulate immune responses without significant side effects.

In conclusion, 3-Methylquinoxaline-5-carboxylic Acid (CAS No: 904813-39-4) represents a valuable scaffold in pharmaceutical research with diverse applications ranging from drug development to materials science. Its unique structural features enable modifications that can tailor its biological activity for specific therapeutic purposes. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.